Cas no 56425-89-9 (1-Propanone, 1-(2,2-difluoro-1,3-benzodioxol-5-yl)-2-methyl-)

• Product Name: 1-Propanone, 1-(2,2-difluoro-1,3-benzodioxol-5-yl)-2-methyl-
• CAS No: 56425-89-9
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• MDL: MFCD30608229
• CID: 348917
• PubChem ID: 13727972
• Update Time: 2025-04-19

1-Propanone, 1-(2,2-difluoro-1,3-benzodioxol-5-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,2-difluoro-1,3-benzodioxol-5-yl)-2-methyl-
• 1-(2,2-difluoro-1,3-benzodioxol-5-yl)-2-methylpropan-1-one
• DTXSID90547772
• 1-(2,2-Difluoro-2H-1,3-benzodioxol-5-yl)-2-methylpropan-1-one
• SCHEMBL11434846
• XYWFAYZIGGAWHY-UHFFFAOYSA-N
• 56425-89-9

• MDL： MFCD30608229
• Inchi： 1S/C11H10F2O3/c1-6(2)10(14)7-3-4-8-9(5-7)16-11(12,13)15-8/h3-6H,1-2H3
• InChI Key： XYWFAYZIGGAWHY-UHFFFAOYSA-N
• SMILES： FC1(OC2=CC=C(C=C2O1)C(C(C)C)=O)F

Computed Properties

• Exact Mass: 228.0598
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles